N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[(1-methylsulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H21N3O4S/c1-25(22,23)20-9-7-13(8-10-20)12-18-17(21)15-11-16(24-19-15)14-5-3-2-4-6-14/h2-6,11,13H,7-10,12H2,1H3,(H,18,21)
• InChI Key: XTQVHCSMSIQWNH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)CNC(=O)C2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide, also known as N-MSPM-5-POC, is a novel small molecule developed by researchers at the University of Houston. N-MSPM-5-POC has been investigated as a potential therapeutic agent for a variety of diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been investigated as a potential therapeutic agent for a variety of diseases, including cancer, inflammation, and neurodegenerative disorders. In particular, N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been studied for its anti-cancer properties, with promising results in laboratory studies. N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has also been studied for its anti-inflammatory properties, with promising results in laboratory studies. In addition, N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been studied for its potential neuroprotective effects, with promising results in laboratory studies.

Mechanism of Action

The exact mechanism of action of N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide is not yet fully understood. However, it is believed that N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide exerts its anti-cancer, anti-inflammatory, and neuroprotective effects by inhibiting the activity of certain enzymes and proteins involved in the regulation of cell growth, inflammation, and neuronal function. In particular, N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the regulation of inflammation.
Biochemical and Physiological Effects
N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been shown to have a variety of biochemical and physiological effects. In laboratory studies, N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage. N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has also been shown to modulate the activity of certain enzymes and proteins involved in the regulation of cell growth, inflammation, and neuronal function.

Advantages and Limitations for Lab Experiments

N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has several advantages as a research tool. It is easy to synthesize and purify, and it is relatively stable. In addition, N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been shown to be effective at inhibiting the growth of cancer cells, reducing inflammation, and protecting neurons from damage. However, there are some limitations to using N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide in laboratory experiments. For example, N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has not been tested in humans, so its safety and efficacy in humans are not yet known. In addition, the exact mechanism of action of N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide is not yet fully understood.

Future Directions

There are a number of potential future directions for research into N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide. These include further investigation into the mechanism of action of N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide, as well as further research into the safety and efficacy of N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide in humans. In addition, further research into the potential therapeutic applications of N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide, such as its potential use as an anti-cancer, anti-inflammatory, and neuroprotective agent, is warranted. Finally, further research into the potential side effects of N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide is also needed.

Synthesis Methods

N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide was synthesized using a two-step reaction. The first step involved the reaction of 1-methanesulfonylpiperidine and 5-phenyl-1,2-oxazole-3-carboxylic acid to form the desired product. The second step involved the reaction of the intermediate product with methyl iodide to form the desired N-[(1-methanesulfonylpiperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide. The reaction was carried out in anhydrous conditions and the final product was purified by column chromatography.